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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzotrifluoride

Cat. No.: B168650

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2-Bromo-4-methylbenzotrifluoride. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Chemical Profile:

Property Value

Molecular Formula C8H6BrF3[1][2][3]

Molecular Weight 239.03 g/mol [1][3]

Form Solid[1]

CAS Number Not clearly specified, multiple isomers exist.

Hazard Identification:

2-Bromo-4-methylbenzotrifluoride is classified with the following hazards:
» Acute Toxicity 4, Oral: Harmful if swallowed.[1][3]

o Skin Irritation: Causes skin irritation.[3][4][5]

o Serious Eye Irritation: Causes serious eye irritation.[3][4][5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b168650?utm_src=pdf-interest
https://www.benchchem.com/product/b168650?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds023525
https://www.chembk.com/en/chem/2-Methyl-4-(trifluoroMethyl)broMobenzene[4-BroMo-3-Methylbenzotrifluoride]
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-methyl-4-_trifluoromethyl_benzene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds023525
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-methyl-4-_trifluoromethyl_benzene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds023525
https://www.benchchem.com/product/b168650?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds023525
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-methyl-4-_trifluoromethyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-methyl-4-_trifluoromethyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-chloro-4-_trifluoromethyl_benzene
https://www.sigmaaldrich.com/US/en/sds/aldrich/34125
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-methyl-4-_trifluoromethyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-chloro-4-_trifluoromethyl_benzene
https://www.sigmaaldrich.com/US/en/sds/aldrich/34125
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Respiratory Irritation: May cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory to mitigate risks associated
with handling 2-Bromo-4-methylbenzotrifluoride and similar halogenated aromatic

compounds.

Protection Type Recommended Equipment  Rationale

] Protects against splashes and
Chemical safety goggles and a )
Eye and Face _ vapors that can cause serious
face shield.[6]
eye damage.

Chemical-resistant gloves

(e.g., Nitrile rubber), a ) )
) ) ) Prevents skin contact, which
Skin chemically resistant apron or o
can lead to irritation.
lab coat, and closed-toe

shoes.[6]

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a Minimizes inhalation of vapors,
Respiratory NIOSH-approved respirator which can cause respiratory

with appropriate cartridges for tract irritation.

organic vapors should be

used.[6]

Experimental Protocols: Handling and Disposal

Handling Protocol:

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and free of clutter.
o Place all necessary equipment and reagents within the fume hood.[6]

 Aliquoting and Transfer:
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o Carefully measure and transfer the required amount of the chemical.

o Use appropriate tools, such as spatulas or weighing paper, to minimize the risk of spills.

» Reaction Setup:

o Conduct all experimental procedures within the chemical fume hood.

o Keep the sash at the lowest possible height that allows for comfortable work.[6]
Disposal Protocol:
e Decontamination:

o Rinse all contaminated glassware with a suitable solvent (e.g., acetone) within the fume
hood.

o Collect the rinsate as hazardous waste.[6]
o Waste Segregation:

o Crucially, halogenated organic waste must be collected separately from non-halogenated
waste.[6]

o Use a designated, properly labeled waste container for 2-Bromo-4-
methylbenzotrifluoride waste.

» Final Disposal:
o Follow your institution's hazardous waste disposal procedures.

o The typical disposal method for halogenated organic compounds is high-temperature
incineration at a licensed facility.[7]

Workflow for Handling 2-Bromo-4-
methylbenzotrifluoride
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Caption: Workflow for the safe handling and disposal of 2-Bromo-4-methylbenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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